Cas no 37168-71-1 (4-Thiazolecarboxylicacid, 2-[(aminoiminomethyl)amino]-4,5-dihydro-, (S)- (9CI))

• Product Name: 4-Thiazolecarboxylicacid, 2-[(aminoiminomethyl)amino]-4,5-dihydro-, (S)- (9CI)
• CAS No: 37168-71-1
• MF: C₅H₈N₄O₂S
• MW: 188.207618713379
• CID: 296665
• PubChem ID: 57358019
• Update Time: 2025-04-19

4-Thiazolecarboxylicacid, 2-[(aminoiminomethyl)amino]-4,5-dihydro-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-[(aminoiminomethyl)amino]-4,5-dihydro-, (S)- (9CI)
• D-2-Guanidino-2-thiazoline-4-carboxylicacid
• (4S)-2-[(Hydrazinylmethylidene)amino]-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• DTXSID60723980
• 37168-71-1

• Inchi： 1S/C5H8N4O2S/c6-8-2-7-5-9-3(1-12-5)4(10)11/h2-3H,1,6H2,(H,10,11)(H,7,8,9)/t3-/m1/s1
• InChI Key： SKFMHVRVWAHCIT-GSVOUGTGSA-N
• SMILES： S1C(N=CNN)=N[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 188.03694
• Monoisotopic Mass: 188.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139A^2
• XLogP3: -3

Experimental Properties

• PSA: 100.07